
Application Notes and Protocols for GRI977143

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GRI977143

Cat. No.: B1672144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of

GRI977143, a selective, non-lipid agonist of the Lysophosphatidic Acid Receptor 2 (LPA2).

Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring

reproducible experimental outcomes.

Chemical Properties
A summary of the key chemical properties of GRI977143 is presented below.

Property Value Reference

Molecular Weight 391.44 g/mol [1][2][3]

Molecular Formula C22H17NO4S [1][2][3]

CAS Number 325850-81-5 [1][2][4]

Appearance White to off-white solid [4][5]

Purity ≥98% [2][3]

Dissolution Protocol
GRI977143 is readily soluble in dimethyl sulfoxide (DMSO).[2][5][6] To prepare a stock solution,

follow the protocol below. For optimal results, it is recommended to use a freshly opened

container of hygroscopic DMSO, as absorbed water can affect solubility.[4]
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Materials:

GRI977143 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene or glass vials

Calibrated pipettes

Vortex mixer

Ultrasonic bath (recommended)

Procedure:

Equilibrate: Allow the vial of GRI977143 powder to reach room temperature before opening

to prevent condensation.

Solvent Addition: Add the desired volume of DMSO to the vial containing the GRI977143
powder. The table below provides volumes for common stock solution concentrations.

Dissolution: Mix the solution by vortexing. Sonication is recommended to ensure complete

dissolution.[1] Visually inspect the solution to confirm that no particulate matter is present.

Stock Solution Preparation Table (for 1 mg of GRI977143):

Desired Concentration Volume of DMSO to Add

1 mM 2.55 mL

5 mM 0.51 mL

10 mM 0.26 mL

50 mM 0.05 mL

Calculations are based on a molecular weight of 391.44 g/mol .
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Storage and Stability
Proper storage of GRI977143 in both its solid and dissolved forms is critical to prevent

degradation and maintain its biological activity.

Form
Storage
Temperature

Stability
Special
Instructions

Powder -20°C Up to 3 years[1]

Store protected from

light. Some suppliers

suggest storage at

+4°C.[2][3][6]

DMSO Solution -80°C
Up to 1 year[1] or 6

months[4]

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[4]

DMSO Solution -20°C
Up to 3 months or 1

month[4]

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[4]

Mechanism of Action: LPA2 Signaling Pathway
GRI977143 is a selective agonist for the LPA2 receptor, with an EC50 of 3.3 μM.[1][3][4][5] It

does not activate other LPA G-protein coupled receptors at concentrations up to 10 μM.[3][5][6]

The activation of LPA2 by GRI977143 initiates a signaling cascade that has anti-apoptotic

effects.[3][5] This includes the activation of the ERK1/2 survival pathway and the inhibition of

caspases 3, 7, 8, and 9.[1][3][4][5] GRI977143 also promotes the formation of a signaling

complex involving LPA2, Na+-H+ exchange regulatory factor 2 (NHERF2), and thyroid

receptor-interacting protein 6 (TRIP6).[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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